Cas no 1255777-72-0 (2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

2-(2H-1,3-Benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a benzodioxole moiety fused to a pyrazolo[1,5-a]pyrazin-4-one core. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its fused ring system enhances stability and bioavailability, while the benzodioxole group contributes to potential pharmacological activity, particularly in CNS-targeting applications. The compound's rigid scaffold allows for selective interactions with biological targets, offering opportunities for the development of novel therapeutics. Its synthetic versatility also enables further functionalization, facilitating structure-activity relationship studies. Suitable for research applications requiring precise molecular frameworks.

2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one structure

1255777-72-0 structure

Product Name:2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

CAS No:1255777-72-0

MF:C₁₃H₉N₃O₃

MW:255.228862524033

CID:3165775

PubChem ID:52940350

Update Time:2025-06-08

2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
- STL124845
- Z3226501435
- AKOS005723224
- BS-3055
- 2-(1,3-Benzodioxol-5-yl)pyrazolo-[1,5-a]pyrazin-4(5H)-one
- F3411-3585
- CS-0443306
- 2-(1,3-benzodioxol-5-yl)-5H-pyrazolo[1,5-a]pyrazin-4-one
- CHEMBL4567219
- 1255777-72-0
- 2-(1,3-benzodioxol-5-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(benzo[d][1,3]dioxol-5-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(2H-1,3-BENZODIOXOL-5-YL)-5H-PYRAZOLO[1,5-A]PYRAZIN-4-ONE
- MDL： MFCD17780274
- Inchi： 1S/C13H9N3O3/c17-13-10-6-9(15-16(10)4-3-14-13)8-1-2-11-12(5-8)19-7-18-11/h1-6H,7H2,(H,14,17)
- InChI Key： ABXBHZNNWQXXLE-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)C1C=C2C(NC=CN2N=1)=O

Computed Properties

Exact Mass: 255.06439116Da
Monoisotopic Mass: 255.06439116Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 65.4Å²

2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B104405-50mg	2-(1,3-Benzodioxol-5-yl)pyrazolo-[1,5-a]pyrazin-4(5H)-one	1255777-72-0		50mg	$ 215.00	2022-06-07
TRC	B104405-100mg	2-(1,3-Benzodioxol-5-yl)pyrazolo-[1,5-a]pyrazin-4(5H)-one	1255777-72-0		100mg	$ 355.00	2022-06-07
Apollo Scientific	OR310667-1g	2-(1,3-Benzodioxol-5-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one	1255777-72-0		1g	£358.00	2023-09-02
Life Chemicals	F3411-3585-2μmol	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0		2μmol	$57.0	2023-09-10
Life Chemicals	F3411-3585-5μmol	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0	90%+	5μl	$63.0	2023-04-24
Life Chemicals	F3411-3585-1mg	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0		1mg	$54.0	2023-09-10
Life Chemicals	F3411-3585-2mg	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0		2mg	$59.0	2023-09-10
Life Chemicals	F3411-3585-3mg	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0		3mg	$63.0	2023-09-10
Life Chemicals	F3411-3585-4mg	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0	90%+	4mg	$66.0	2023-04-24
Life Chemicals	F3411-3585-5mg	2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	1255777-72-0	90%+	5mg	$69.0	2023-04-24

2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature

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Related Categories

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Comprehensive Overview of 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-72-0)

The compound 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-72-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzodioxole and pyrazolo[1,5-a]pyrazin-4-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in drug discovery targeting cancer therapeutics and neurodegenerative diseases.

In recent years, the demand for novel small-molecule compounds with high selectivity and low toxicity has surged, driven by advancements in precision medicine and personalized therapy. The 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one structure exhibits a balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-likeness and bioavailability. These properties are frequently searched in AI-driven drug design platforms, reflecting the growing intersection of computational chemistry and experimental validation.

Another area of interest is the compound's potential role in agricultural chemistry. With the rise of sustainable farming practices, there is a need for eco-friendly pesticides and herbicides. The benzodioxole group in this compound is known for its bioactivity against pests, making it a subject of study for green chemistry applications. This aligns with global searches for biodegradable agrochemicals and low-residue crop protection solutions.

From a synthetic perspective, the preparation of 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves multi-step organic reactions, often leveraging catalyzed cross-coupling or cyclization techniques. These methods are widely discussed in organic synthesis forums and patent literature, as researchers seek efficient routes to scale up production. The compound's CAS No. 1255777-72-0 is frequently cited in chemical databases, underscoring its relevance in industrial and academic settings.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a versatile scaffold with broad applicability in life sciences and material innovation. Its combination of structural novelty and functional diversity positions it as a key player in addressing contemporary challenges in healthcare and agriculture. Future studies will likely explore its mechanistic pathways and optimization for commercial use, further solidifying its importance in scientific discourse.